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Compound of Interest

Compound Name: DL-Aspartic acid-3-13C

Cat. No.: B1602288

Disclaimer: This document provides guidance for the proper disposal of DL-Aspartic acid-3-
13C. It is essential to consult your institution's Environmental Health and Safety (EH&S)
department and adhere to all federal, state, and local regulations.

DL-Aspartic acid-3-13C is a stable, non-radioactive isotopically labeled amino acid.[1][2] Its
chemical properties are nearly identical to those of its unlabeled counterpart, DL-Aspartic acid.
Therefore, disposal procedures are dictated by the chemical's safety profile rather than the
isotopic label.[3][4] Safety Data Sheets (SDS) for DL-Aspartic acid indicate that it is not
classified as a hazardous substance.[5][6]

Safety and Chemical Profile

The following table summarizes the key safety and handling information for DL-Aspartic acid.
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Property Data References
CAS Number 617-45-8 [71[81I9]
Appearance White crystalline powder [9][10]

Odor Odorless [9]

N Stable under normal conditions
Stability [5][9][10]
of use and storage.

Not considered hazardous by

Hazard Classification OSHA Hazard Communication  [5]
Standard.
Incompatibilities Strong oxidizing agents. [51[9][10]

o Not considered an
Ecotoxicity ) [5]
environmental hazard.

Step-by-Step Disposal Protocol

The disposal of DL-Aspartic acid-3-13C should follow standard laboratory procedures for non-
hazardous chemical waste.

Step 1: Classification and Segregation

o Classify the Waste: Confirm the waste as non-hazardous chemical waste. Since DL-
Aspartic acid-3-13C is a stable, non-radioactive compound, no special precautions for
radioactivity are necessary.[3][4]

o Segregate from Other Wastes: It is crucial to keep this waste stream separate from others to
ensure proper disposal and avoid unnecessary costs.[11][12]

o DO NOT mix with hazardous waste such as solvents, corrosive materials (acids/bases), or
reactive chemicals.[13]

o DO NOT mix with incompatible materials like strong oxidizing agents.[9]
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o DO NOT dispose of down the drain unless explicitly permitted by your local regulations
and EH&S office for small quantities of non-toxic materials.[12][13]

Step 2: Containerization and Labeling

e Select a Suitable Container:

o Use a container that is in good condition, free of leaks or cracks, and compatible with the
chemical (e.g., glass or plastic bottle).[14]

o The container must have a secure, tight-fitting lid and should be kept closed except when
adding waste.[13][14]

e Label the Container Clearly:

o

Affix a "Hazardous Waste" or appropriate institutional waste label to the container. Even
for non-hazardous chemicals, many institutions require this for tracking purposes.[14]

o

Write the full, unabbreviated chemical name: "DL-Aspartic acid-3-13C".[14]

Include the CAS number: 617-45-8.

[¢]

[¢]

Indicate that it is a solid or specify the solvent and concentration if it is in a solution.

[e]

Clearly mark as "Non-Hazardous Waste for Disposal”.

Step 3: Storage and Final Disposal

» Safe Storage: Store the sealed and labeled waste container in a designated and secure
laboratory waste accumulation area.[11] This area should prevent unauthorized access and
be away from general lab traffic.[13]

» Arrange for Professional Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
waste pickup.[11][13]
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o All chemical waste must be disposed of through a licensed waste disposal service in
compliance with all federal, state, and local environmental regulations.[7][15]

Disposal of Contaminated Labware

o Empty Containers: The original product container should be triple-rinsed with a suitable
solvent (like water). This rinsate must be collected and treated as chemical waste. After
rinsing and air-drying, deface the label and dispose of the container in the regular trash or
glass recycling, as per your institution's policy.[14]

o Contaminated Items: Disposable items such as gloves, weigh boats, or paper towels
contaminated with small amounts of DL-Aspartic acid can typically be disposed of in the
regular laboratory trash, as the chemical is not classified as hazardous.[12] However, always

confirm this with your institutional guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-
Aspartic acid-3-13C.
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Waste Generated:
DL-Aspartic acid-3-13C

Is the isotope radioactive?

No (3C is a stable isotope

Treat as chemical waste based on
compound's inherent properties.

Is the chemical classified
as hazardous per SDS?

Designate as
NON-HAZARDOUS CHEMICAL WASTE

4 Step 2 & 3] Procedure )

Segregate from
hazardous & incompatible waste.

Use a compatible &
sealed container.

Label with full chemical name,
CASH#, & 'Non-Hazardous'.

Store in designated
waste area.

Arrange for pickup by
EH&S or licensed contractor.

Click to download full resolution via product page

Caption: Disposal decision workflow for DL-Aspartic acid-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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